Cas no 1250329-92-0 (2-(oxolan-3-yl)ethanimidamide)

• Product Name: 2-(oxolan-3-yl)ethanimidamide
• CAS No: 1250329-92-0
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 5231693
• PubChem ID: 61556629
• Update Time: 2025-10-28

2-(oxolan-3-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-3-yl)ethanimidamide
• 2-(Tetrahydrofuran-3-yl)acetimidamide
• 3-Furanethanimidamide, tetrahydro-

• Inchi： 1S/C6H12N2O/c7-6(8)3-5-1-2-9-4-5/h5H,1-4H2,(H3,7,8)
• InChI Key： CBEWGYPITIPAJF-UHFFFAOYSA-N
• SMILES： O1CCC(CC(=N)N)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• XLogP3: -0.6
• Topological Polar Surface Area: 59.1

Additional information on 2-(oxolan-3-yl)ethanimidamide

Exploring the Potential of 2-(oxolan-3-yl)ethanimidamide (CAS No. 1250329-92-0): A Versatile Chemical Intermediate

In the ever-evolving landscape of chemical research, 2-(oxolan-3-yl)ethanimidamide (CAS No. 1250329-92-0) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has found applications across various domains, from pharmaceuticals to material science. As researchers continue to explore its potential, understanding its properties, synthesis, and applications becomes increasingly important.

The chemical structure of 2-(oxolan-3-yl)ethanimidamide combines an oxolane (tetrahydrofuran) ring with an ethanimidamide group, offering a balance of reactivity and stability. This combination makes it a valuable intermediate in organic synthesis. The CAS No. 1250329-92-0 serves as a unique identifier, ensuring precise identification in chemical databases and regulatory documents.

One of the most notable aspects of 2-(oxolan-3-yl)ethanimidamide is its role in pharmaceutical research. The compound's ability to act as a building block for more complex molecules has made it a subject of interest in drug discovery. Researchers are particularly intrigued by its potential in developing novel therapeutic agents, especially in areas like neurology and metabolic disorders, which are currently hot topics in medical science.

Beyond pharmaceuticals, 2-(oxolan-3-yl)ethanimidamide has shown promise in material science. Its unique chemical properties make it suitable for creating specialized polymers and coatings. This versatility aligns with the growing demand for advanced materials in industries ranging from electronics to renewable energy, addressing some of the most pressing challenges in modern technology.

The synthesis of 2-(oxolan-3-yl)ethanimidamide typically involves multi-step organic reactions, often starting from readily available precursors. Recent advancements in catalytic methods have improved the efficiency of its production, making it more accessible for research and industrial applications. These developments are particularly relevant in the context of green chemistry, where minimizing waste and energy consumption is a priority.

From a commercial perspective, the market for 2-(oxolan-3-yl)ethanimidamide is growing steadily. As its applications expand, demand from pharmaceutical companies and research institutions is expected to rise. This trend reflects the broader shift towards specialized chemical intermediates that can enable innovation across multiple sectors.

Safety and handling of 2-(oxolan-3-yl)ethanimidamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage and handling procedures should always be observed. This aspect is particularly important given the increasing focus on workplace safety in chemical industries worldwide.

Looking ahead, research into 2-(oxolan-3-yl)ethanimidamide is likely to focus on uncovering new applications and optimizing synthesis pathways. The compound's versatility suggests it may play a role in addressing some of the key challenges in modern chemistry, from sustainable production methods to the development of innovative materials and medicines.

For researchers and industry professionals seeking detailed technical information about 2-(oxolan-3-yl)ethanimidamide (CAS No. 1250329-92-0), numerous resources are available through chemical databases and scientific literature. The compound's growing importance ensures that new findings about its properties and applications continue to emerge regularly.

In conclusion, 2-(oxolan-3-yl)ethanimidamide represents an excellent example of how seemingly specialized chemical intermediates can have broad-ranging impacts. Its current applications in pharmaceuticals and materials science, combined with its potential for future discoveries, make it a compound worth watching in the coming years as research continues to uncover its full potential.